Cas no 15456-83-4 (3(2H)-Pyridazinone,6-(acetyloxy)-)

3(2H)-Pyridazinone,6-(acetyloxy)- structure
15456-83-4 structure
Product Name:3(2H)-Pyridazinone,6-(acetyloxy)-
CAS No:15456-83-4
MF:C6H6N2O3
MW:154.12344121933
CID:172991
PubChem ID:254943
Update Time:2025-04-19

3(2H)-Pyridazinone,6-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone,6-(acetyloxy)-
    • (6-oxo-1H-pyridazin-3-yl) acetate
    • 3-Oxo-6-acetoxy-2,3-dihydro-pyridazin
    • 6-Acetoxy-2H-pyridazin-3-on
    • 6-acetoxy-2H-pyridazin-3-one
    • 6-oxo-1,6-dihydropyridazin-3-yl acetate
    • mono-O-acetyl maleic hydrazide
    • O-Acetoxy-maleinsaeurehydrazid
    • 15456-83-4
    • NSC-79702
    • NSC79702
    • NCIOpen2_000710
    • DTXSID40292028
    • Inchi: 1S/C6H6N2O3/c1-4(9)11-6-3-2-5(10)7-8-6/h2-3H,1H3,(H,7,10)
    • InChI Key: PKYYZITUNYMDRY-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=CC(NN=1)=O

Computed Properties

  • Exact Mass: 154.03800
  • Monoisotopic Mass: 154.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • Density: 1.39
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.58
  • PSA: 72.05000
  • LogP: -0.30480
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